Cas no 1638766-89-8 (6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638766-89-8
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD27987392
• CID: 4612222
• Update Time: 2025-06-08

6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD27987392
• Inchi： 1S/C7H5BrClN3/c1-12-5(8)2-4-3-10-7(9)11-6(4)12/h2-3H,1H3
• InChI Key： CSAAGBRTPPZHLJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C=C(Br)N(C)C2=N1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

Professional Introduction to 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638766-89-8)

6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine, a compound with the CAS number 1638766-89-8, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both bromo and chloro substituents, along with a methyl group, makes this molecule a versatile scaffold for further chemical modifications and functionalization.

The< strong>pyrrolo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring. This unique structural arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, allowing for the introduction of various functional groups at specific positions on the ring system. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

In recent years, there has been a growing interest in< strong>pyrrolopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of kinases, enzymes that play critical roles in cell signaling pathways associated with cancer and inflammation. For instance, studies have highlighted the potential of< strong>6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine as a lead compound for developing kinase inhibitors. The bromo and chloro substituents facilitate further derivatization, enabling researchers to optimize potency and selectivity against target kinases.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to the target protein with moderate affinity. These fragments can then be optimized through iterative cycles of synthesis and testing to produce high-affinity inhibitors. The< strong>6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine scaffold provides an ideal platform for such studies due to its manageable size and tunable properties. Researchers have leveraged this compound to develop novel inhibitors targeting various kinases, including those implicated in oncogenesis and inflammatory diseases.

The< strong>methyl group at the 7-position of the pyrrolopyrimidine ring contributes to the overall steric environment of the molecule, influencing its interactions with biological targets. This substituent can be modified or replaced with other functional groups to fine-tune pharmacokinetic properties such as solubility, permeability, and metabolic stability. Additionally, the presence of both bromo and chloro atoms allows for sequential functionalization at different positions on the ring system, providing chemists with a rich palette of possibilities for generating diverse libraries of derivatives.

In terms of synthetic accessibility, 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine can be synthesized through multi-step organic transformations starting from commercially available precursors. The synthesis typically involves cyclization reactions followed by halogenation steps to introduce the bromo and chloro substituents. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial drug development programs.

The< strong>bromo and< strong>chloro substituents are particularly valuable in cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling. These reactions allow for the introduction of aryl or amino groups at specific positions on the pyrrolopyrimidine ring, expanding the structural diversity of derived compounds. Such modifications can enhance binding affinity to biological targets by improving footprint complementarity or by introducing specific hydrogen bonding interactions.

In conclusion, 6-bromo-2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638766-89-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and functionalizable sites make it an attractive scaffold for developing novel bioactive molecules. The growing body of research on< strong>pyrrolopyrimidine derivatives, particularly those targeting kinases and other therapeutic targets, underscores the importance of this compound in modern drug discovery efforts.